5-Methyl-2-azaspiro[3.3]heptane; oxalic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-Methyl-2-azaspiro[3.3]heptane; oxalic acid is a chemical compound with the CAS Number: 2303565-51-5 . It has a molecular weight of 312.41 and its IUPAC name is 5-methyl-2-azaspiro[3.3]heptane hemioxalate . The compound is solid in physical form .
Molecular Structure Analysis
The InChI code for this compound is 1S/2C7H13N.C2H2O4/c21-6-2-3-7(6)4-8-5-7;3-1(4)2(5)6/h26,8H,2-5H2,1H3;(H,3,4)(H,5,6) . This code provides a detailed description of the molecule’s structure.Physical and Chemical Properties Analysis
As mentioned earlier, this compound is a solid . It has a molecular weight of 312.41 .Scientific Research Applications
Synthesis and Chemical Transformations
One area of research focuses on the synthesis and chemical transformation of azaspiro compounds, including those related to 5-Methyl-2-azaspiro[3.3]heptane. For instance, novel synthesis methods have been developed for angular spirocyclic azetidines and 5-oxo-2-azaspiro[3.3]heptanes, showcasing efficient pathways to these spirocyclic compounds with potential applications in drug discovery (Guerot et al., 2011; Guerot et al., 2011). These methodologies could be adapted for the synthesis of compounds containing the 5-Methyl-2-azaspiro[3.3]heptane structure, providing a foundation for the development of novel pharmaceuticals and materials.
Antibacterial Agents
Research into novel antibacterial agents has led to the design and synthesis of compounds incorporating spiro[3.3]heptane structures. For example, a study reported the creation of potent antibacterial drugs for treating respiratory tract infections, utilizing the spirocyclic scaffold for activity against a range of pathogens (Odagiri et al., 2013). This highlights the potential of spirocyclic compounds in developing new treatments for bacterial infections.
Pharmacokinetics and Drug Design
The pharmacokinetic properties and drug design applications of spirocyclic compounds have also been explored. For example, studies on the synthesis and evaluation of 1β-Methylcarbapenems with spiro[2,4]heptane moieties have shown promising antibacterial activities against various bacteria (Park et al., 2008). Additionally, research on novel amino acids derived from 2-azaspiro[3.3]heptane has expanded the family of sterically constrained amino acids for use in chemistry, biochemistry, and drug design (Radchenko et al., 2010), showcasing the versatility of spirocyclic compounds in medicinal chemistry.
Lipophilicity Reduction in Medicinal Chemistry
An interesting application in medicinal chemistry involves the use of azaspiro[3.3]heptanes to reduce lipophilicity in drug molecules. A study demonstrated that introducing a spirocyclic center could lower the logD 7.4, potentially improving the pharmacokinetic profiles of drugs (Degorce et al., 2019). This suggests that compounds like 5-Methyl-2-azaspiro[3.3]heptane could be valuable for optimizing drug properties.
Properties
IUPAC Name |
7-methyl-2-azaspiro[3.3]heptane;oxalic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2C7H13N.C2H2O4/c2*1-6-2-3-7(6)4-8-5-7;3-1(4)2(5)6/h2*6,8H,2-5H2,1H3;(H,3,4)(H,5,6) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VMIIKWJIUZMPTN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCC12CNC2.CC1CCC12CNC2.C(=O)(C(=O)O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H28N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.40 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.